Cas no 834919-06-1 (2-Thiophenecarboxylic acid, 4,5-bis(chloromethyl)-3-methyl-)

• Product Name: 2-Thiophenecarboxylic acid, 4,5-bis(chloromethyl)-3-methyl-
• CAS No: 834919-06-1
• MF: C₈H₈Cl₂O₂S
• MW: 239.118919372559
• CID: 669822
• PubChem ID: 22937042
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4,5-bis(chloromethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4,5-bis(chloromethyl)-3-methyl-
• 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylic acid
• Methyl 4,5-bis(chloromethyl)-2-thiophenecarboxylic acid
• SCHEMBL4950758
• 834919-06-1
• DTXSID90629108
• IIZRLYJCQHKIHE-UHFFFAOYSA-N

• Inchi： 1S/C8H8Cl2O2S/c1-4-5(2-9)6(3-10)13-7(4)8(11)12/h2-3H2,1H3,(H,11,12)
• InChI Key： IIZRLYJCQHKIHE-UHFFFAOYSA-N
• SMILES： ClCC1=C(CCl)SC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 237.9622061g/mol
• Monoisotopic Mass: 237.9622061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų